Trandolaprilat Methyl Ester
Trandolaprilat Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
118194-41-5
VCID:
VC21115963
InChI:
InChI=1S/C23H32N2O5/c1-15(24-18(23(29)30-2)13-12-16-8-4-3-5-9-16)21(26)25-19-11-7-6-10-17(19)14-20(25)22(27)28/h3-5,8-9,15,17-20,24H,6-7,10-14H2,1-2H3,(H,27,28)/t15-,17+,18-,19-,20-/m0/s1
SMILES:
CC(C(=O)N1C2CCCCC2CC1C(=O)O)NC(CCC3=CC=CC=C3)C(=O)OC
Molecular Formula:
C23H32N2O5
Molecular Weight:
416.5 g/mol
Trandolaprilat Methyl Ester
CAS No.: 118194-41-5
Cat. No.: VC21115963
Molecular Formula: C23H32N2O5
Molecular Weight: 416.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 118194-41-5 |
|---|---|
| Molecular Formula | C23H32N2O5 |
| Molecular Weight | 416.5 g/mol |
| IUPAC Name | (2S,3aR,7aS)-1-[(2S)-2-[[(2S)-1-methoxy-1-oxo-4-phenylbutan-2-yl]amino]propanoyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid |
| Standard InChI | InChI=1S/C23H32N2O5/c1-15(24-18(23(29)30-2)13-12-16-8-4-3-5-9-16)21(26)25-19-11-7-6-10-17(19)14-20(25)22(27)28/h3-5,8-9,15,17-20,24H,6-7,10-14H2,1-2H3,(H,27,28)/t15-,17+,18-,19-,20-/m0/s1 |
| Standard InChI Key | QUDOFHJAZMIEDX-ZDNSCYFHSA-N |
| Isomeric SMILES | C[C@@H](C(=O)N1[C@H]2CCCC[C@@H]2C[C@H]1C(=O)O)N[C@@H](CCC3=CC=CC=C3)C(=O)OC |
| SMILES | CC(C(=O)N1C2CCCCC2CC1C(=O)O)NC(CCC3=CC=CC=C3)C(=O)OC |
| Canonical SMILES | CC(C(=O)N1C2CCCCC2CC1C(=O)O)NC(CCC3=CC=CC=C3)C(=O)OC |
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